Cas no 71077-37-7 (1,3-Benzenediamine,4-(2-methoxyethoxy)-)
71077-37-7 structure
Product Name:1,3-Benzenediamine,4-(2-methoxyethoxy)-
CAS No:71077-37-7
MF:C9H14N2O2
MW:182.219662189484
CID:570343
PubChem ID:117007
Update Time:2025-04-19
1,3-Benzenediamine,4-(2-methoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4-(2-methoxyethoxy)-
- 4-(2-methoxyethoxy)benzene-1,3-diamine
- 4-(2-Methoxyethoxy)-1,3-benzenediamine
- UNII-S9HG5NT2SD
- EINECS 275-179-3
- S9HG5NT2SD
- DTXSID9072238
- SCHEMBL2477531
- 1,3-Benzenediamine, 4-(2-methoxyethoxy)-
- 71077-37-7
- NS00037147
-
- Inchi: 1S/C9H14N2O2/c1-12-4-5-13-9-3-2-7(10)6-8(9)11/h2-3,6H,4-5,10-11H2,1H3
- InChI Key: ZNBTUAAPXSCFBS-UHFFFAOYSA-N
- SMILES: O(CCOC)C1C=CC(=CC=1N)N
Computed Properties
- Exact Mass: 182.10562
- Monoisotopic Mass: 182.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- Density: 1.157
- Boiling Point: 359.4°C at 760 mmHg
- Flash Point: 194.1°C
- Refractive Index: 1.58
- PSA: 70.5
1,3-Benzenediamine,4-(2-methoxyethoxy)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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